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Compound of Interest

Compound Name: 1-Bromononane-d3

Cat. No.: B12396705

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
Bromononane-d3, a deuterated analog of 1-bromononane. Given the limited availability of
direct experimental data for this specific isotopologue, this document presents a combination of
calculated values, data from its non-deuterated counterpart, and established scientific
principles regarding the effects of isotopic substitution. Detailed experimental protocols for the
determination of these properties are also provided.

Introduction to 1-Bromononane-d3

1-Bromononane-d3 is a saturated alkyl halide in which three hydrogen atoms have been
replaced by their heavy isotope, deuterium. This isotopic labeling makes it a valuable tool in
various scientific applications, particularly in mechanistic studies, as a tracer in metabolic
investigations, and as an internal standard for mass spectrometry-based quantitative analysis.
The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which can
lead to a slower rate of metabolic cleavage, a phenomenon known as the kinetic isotope effect.
Understanding the physical properties of this compound is crucial for its correct handling,
application, and the accurate interpretation of experimental results.

The logical relationship and structural difference between the standard compound and its
deuterated analog are illustrated below.
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Figure 1: Isotopic relationship between 1-Bromononane and 1-Bromononane-d3.

Data Presentation: Physical Properties

The following table summarizes the key physical properties of 1-Bromononane-d3. Where
direct experimental data is unavailable, values are calculated or estimated based on the well-
characterized properties of 1-bromononane.
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1-Bromononane-d3

1-Bromononane

Property . .
(Calculated/Estimated) (Experimental Data)

Molecular Formula CoH16D3Br CoH19BI[1][2][3]

Molecular Weight 210.17 g/mol 207.15 g/mol [1][2]

CAS Number 1219799-20-8 693-58-3
Expected to be a clear, o

Appearance o Clear, colorless liquid
colorless liquid

_ Expected to be slightly > 1.084

Density 1.084 g/mL at 25°C

g/mL at 25°C
N ) Expected to be slightly >

Boiling Point 201°C at 1013 hPa
201°C

Melting Point Expected to be similar to -29°C  -29°C

Refractive Index Expected to be similar to 1.454  n20/D 1.454

Isotopic Purity Typically >98 atom % D N/A

Note: The density and boiling point of deuterated compounds are typically slightly higher than

their non-deuterated analogs due to the increased molecular mass.

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical

properties of a liquid compound like 1-Bromononane-d3.

General Workflow for Physical Property Characterization

The overall process for characterizing the physical properties of a liquid sample follows a

structured workflow to ensure accuracy and reproducibility.
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Figure 2: Experimental workflow for physical property characterization.

Protocol for Density Determination (Pychometer
Method)

This method provides a highly precise means of determining the density of a liquid.

Apparatus:
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Pycnometer (a glass flask with a close-fitting ground glass stopper and a capillary hole)

Analytical balance (precision of £0.0001 g)

Thermostatic water bath

Thermometer

Procedure:

Preparation: Thoroughly clean and dry the pycnometer and its stopper.

Tare Weight: Place the empty, dry pycnometer with its stopper on the analytical balance and
record its mass (ma).

Filling: Fill the pycnometer with the sample liquid (1-Bromononane-d3).

Temperature Equilibration: Place the filled pycnometer in a thermostatic water bath set to a
specific temperature (e.g., 25.0°C). Allow it to equilibrate for at least 15-20 minutes.

Volume Adjustment: Insert the stopper. Excess liquid will be forced out through the capillary.
Carefully wipe dry the exterior of the pycnometer.

Gross Weight: Weigh the filled pycnometer and record its mass (mz).

Calibration: Repeat steps 1-6 using a reference liquid with a known density at the same
temperature, such as distilled water, to determine the exact volume of the pycnometer (V).

Calculation: The density (p) of the sample is calculated using the formula: p = (mz2-m1) /V
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12396705#1-bromononane-d3-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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